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Compound of Interest

Compound Name: nor-4

Cat. No.: B3244693 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

and disposal of chemical reagents is paramount. This document provides essential, step-by-

step guidance for the proper disposal of NOR-4, a nitric oxide (NO) donor, ensuring the safety

of laboratory personnel and compliance with environmental regulations.

NOR-4, with the CAS number 163180-50-5, belongs to the class of compounds known as

diazeniumdiolates or NONOates. A key characteristic of these compounds is their ability to

release nitric oxide under physiological conditions. They are typically stable in alkaline solutions

but will decompose to release NO as the pH becomes acidic. This property, along with their

sensitivity to moisture and air, must be considered during disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including:

Safety goggles

Chemical-resistant gloves (nitrile is a suitable option)

A fully buttoned laboratory coat

All handling of NOR-4, including preparation for disposal, should be conducted in a properly

functioning chemical fume hood to avoid inhalation of any vapors or dust.
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Step-by-Step Disposal Protocol for NOR-4
Given that a specific Safety Data Sheet (SDS) for NOR-4 is not readily available, the following

procedure is based on best practices for the disposal of similar NONOate compounds and

general hazardous chemical waste.

Assess the Waste: Determine the form of the NOR-4 waste. Is it a solid, a solution, or in a

used container? The disposal path may vary slightly depending on the form.

Small Quantities of Unused Solid:

If you have a small amount of expired or unused solid NOR-4, it should be treated as

hazardous chemical waste.

Carefully package the solid in a clearly labeled, sealed container. The label should include

the chemical name ("NOR-4"), CAS number ("163180-50-5"), and any known hazard

symbols.

Aqueous Solutions of NOR-4:

Do not dispose of NOR-4 solutions down the drain. NONOates can release nitric oxide

upon changes in pH, which can create a hazardous situation in a drainage system.

Collect all aqueous waste containing NOR-4 in a designated, sealed, and clearly labeled

hazardous waste container. The container should be compatible with the solution.

Contaminated Labware:

Any labware (e.g., vials, pipette tips, flasks) that has come into direct contact with NOR-4
should be considered contaminated.

Rinse the contaminated labware with a suitable solvent (e.g., water, followed by a solvent

in which NOR-4 is soluble, if known) in a fume hood.

Collect the rinsate as hazardous waste.

After decontamination, the labware can be washed according to standard laboratory

procedures. Heavily contaminated disposable items should be disposed of as solid
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hazardous waste.

Storage and Collection of Waste:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow your institution's specific guidelines for the storage of hazardous chemical waste.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. The recommended disposal methods for this type of compound are typically

high-temperature incineration in a facility equipped with flue gas scrubbing.[1]

Quantitative Data Summary
While specific quantitative disposal limits for NOR-4 are not available, the following table

summarizes key chemical properties relevant to its handling and disposal.

Property Value Source

CAS Number 163180-50-5 Santa Cruz Biotechnology

Molecular Formula C₁₄H₁₈N₄O₄ Santa Cruz Biotechnology

Class Diazeniumdiolate (NONOate) General Chemical Knowledge

Primary Hazard Nitric Oxide Donor General Chemical Knowledge

Stability
Stable in alkaline solutions (pH

> 8.0)
[2]

Decomposition
Releases nitric oxide in acidic

to neutral pH
[2]
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When designing experiments involving NOR-4, it is crucial to incorporate a waste management

plan from the outset. This includes:

Minimization: Prepare only the amount of NOR-4 solution needed for the experiment to

reduce waste.

Segregation: Use dedicated waste containers for NOR-4 to avoid accidental mixing with

incompatible chemicals.

Deactivation (if applicable and safe): For some NONOates, controlled decomposition in a

reaction vessel by adjusting the pH to acidic conditions (pH < 5.0) can be a method of

deactivation before collection as waste.[2] However, this should only be performed by

experienced personnel in a controlled environment, such as a fume hood, due to the release

of nitric oxide gas. The resulting solution must still be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of NOR-4
waste.
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Caption: Logical workflow for the safe disposal of NOR-4 waste.

By adhering to these procedures, laboratories can ensure the safe and responsible

management of NOR-4 waste, fostering a culture of safety and environmental stewardship.
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Always consult your institution's specific chemical hygiene plan and EHS guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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